ethyl 1-[1-methyl-2-(methylthio)ethyl]-4-(2-phenylethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(1-methylsulfanylpropan-2-yl)-4-(2-phenylethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C20H31NO2S/c1-4-23-19(22)20(11-10-18-8-6-5-7-9-18)12-14-21(15-13-20)17(2)16-24-3/h5-9,17H,4,10-16H2,1-3H3
• InChI Key: BMTXMHDMHDVELH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(C)CSC)CCC2=CC=CC=C2
• Molecular Formula: C20H31NO2S
• Molecular Weight: 349.5 g/mol

Description

Ethyl 1-[1-methyl-2-(methylthio)ethyl]-4-(2-phenylethyl)-4-piperidinecarboxylate is a chemical compound that has been gaining increasing attention in scientific research. It is commonly referred to as MPTP, an acronym for its full chemical name. MPTP is a synthetic compound that has been synthesized in the laboratory and has been used extensively in scientific research.

Mechanism of Action

MPTP is metabolized in the body to a toxic metabolite, MPP+, which selectively destroys dopaminergic neurons in the substantia nigra of the brain. This leads to a loss of dopamine in the brain, which is associated with the development of Parkinson's disease.
Biochemical and Physiological Effects:
MPTP has been shown to cause a range of biochemical and physiological effects in animal models. These include the loss of dopaminergic neurons in the substantia nigra, the depletion of dopamine in the brain, and the development of Parkinson's disease-like symptoms.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in the laboratory, and its effects on the brain are well understood. However, its use is limited by the fact that it is toxic and can only be used in animal models.

Future Directions

There are several future directions for research involving MPTP. One area of research is the development of new drugs that can protect dopaminergic neurons from the toxic effects of MPTP. Another area of research is the development of new animal models that can better mimic the effects of Parkinson's disease in humans. Finally, research is needed to better understand the molecular mechanisms of MPTP toxicity in the brain.

Synthesis Methods

The synthesis of MPTP involves the reaction of piperidine with 2-phenylethylamine, followed by the addition of methyl iodide and sodium hydride. The resulting compound is then treated with ethyl chloroformate to yield MPTP.

Scientific Research Applications

MPTP has been extensively used in scientific research as a tool for studying the biochemical and physiological effects of drugs on the central nervous system. It has been used to study the mechanisms of action of drugs that affect dopamine metabolism and neurotransmission.